Cas no 61546-64-3 (Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester)
61546-64-3 structure
Product Name:Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester
CAS No:61546-64-3
MF:C9H11BrN2O2
MW:259.099841356277
CID:475382
PubChem ID:21522721
Update Time:2025-04-19
Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester
- propan-2-yl N-(5-bromopyridin-2-yl)carbamate
- Propan-2-yl (5-bromopyridin-2-yl)carbamate
- AKOS014899981
- 61546-64-3
- DTXSID60615538
- SCHEMBL11840192
-
- Inchi: 1S/C9H11BrN2O2/c1-6(2)14-9(13)12-8-4-3-7(10)5-11-8/h3-6H,1-2H3,(H,11,12,13)
- InChI Key: AZSLFUGIJPUVCH-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)NC(=O)OC(C)C
Computed Properties
- Exact Mass: 258.00043
- Monoisotopic Mass: 258.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.22
Carbamic acid, (5-bromo-2-pyridinyl)-, 1-methylethyl ester Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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